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Compound of Interest

Compound Name: 5'(R)-C-Methyladenosine

CAS No.: 29847-43-6

Cat. No.: B1201956

Get Quote

As researchers, we often treat nucleosides as benign building blocks. However, 5'(R)-C-
Methyladenosine (CAS: 3253-81-4) is a chemically modified nucleoside analogue. Unlike

natural adenosine, the introduction of a methyl group at the 5'-carbon (R-configuration) creates

a steric and stereochemical barrier that can potently inhibit specific enzymatic pathways,

particularly those involving S-adenosylhomocysteine hydrolase (SAHH) and kinase-mediated

phosphorylation.

The Core Risk: Because this molecule mimics endogenous adenosine but "jams" the catalytic

machinery, it must be treated as a potential antimetabolite and reproductive toxin until proven

otherwise. This guide moves beyond generic safety advice to provide a containment strategy

based on the molecule's specific mechanism of action.
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Property Data / Specification

Chemical Name 5'(R)-C-Methyladenosine

CAS Number 3253-81-4

Molecular Formula C₁₁H₁₅N₅O₄

Molecular Weight 281.27 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO (≥10 mg/mL); Sparingly

soluble in Water

Primary Hazard Class
Target Organ Toxin / Potential Mutagen

(Category 2)

Mechanism of Hazard

Competitive inhibition of adenosine-utilizing

enzymes; potential interference with RNA

methylation dynamics.

Strategic PPE & Engineering Controls
Do not rely solely on a lab coat. The following "Defense-in-Depth" strategy is required for

handling 5'(R)-C-Methyladenosine, especially in powder form.

A. Respiratory Protection (The Critical Barrier)
Powder Handling: All weighing and transfer of the solid must occur inside a certified

Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).

Emergency Scenario: If weighing outside a hood is unavoidable (not recommended), use a

P100/N95 respirator or a Powered Air Purifying Respirator (PAPR).

Rationale: Nucleoside analogues can be aerosolized during weighing. Inhalation allows

direct entry into the bloodstream, bypassing first-pass metabolism.

B. Dermal Protection
Glove Protocol:Double-gloving is mandatory.
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Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5-8 mil) or Neoprene.

Technique: Change the outer pair immediately after weighing or if any splash occurs.

Body Protection: Tyvek® sleeves or a disposable gown over a standard lab coat prevents

cuff contamination—a common exposure point during pipetting.

C. Ocular Protection
Standard: Chemical splash goggles (ANSI Z87.1).

Prohibited: Safety glasses with open sides are insufficient for handling bioactive powders.

Operational Protocols: From Storage to Solution
Protocol 1: Safe Solubilization & Stock Preparation

Solvent Choice: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions

(typically 10–100 mM).

Step-by-Step:

Calculate: Determine the volume of DMSO required before opening the vial.

Ventilation: Place the vial deep inside the fume hood.

Addition: Add DMSO directly to the product vial if possible to minimize transfer losses and

aerosol generation.

Dissolution: Vortex the closed vial inside the hood. If heating is required, use a dry block

set to 37°C; do not use an open water bath (contamination risk).

Aliquot: Immediately dispense into small, single-use aliquots (e.g., 20–50 µL) to avoid

freeze-thaw cycles which can degrade the compound and increase handling frequency.

Protocol 2: Storage Strategy
Temperature: -20°C or -80°C.
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Environment: Desiccated.

Labeling: Mark boxes clearly with "BIOACTIVE - NUCLEOSIDE ANALOGUE".

Mechanistic Insight: Why Safety Matters
The following diagram illustrates why 5'(R)-C-Methyladenosine is hazardous. By mimicking

adenosine, it enters the S-Adenosylhomocysteine (SAH) pathway but cannot be processed,

potentially leading to the accumulation of SAH, a potent inhibitor of cellular methyltransferases.
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Figure 1: Mechanism of Action. 5'(R)-C-Methyladenosine acts as a competitive inhibitor of S-

Adenosylhomocysteine Hydrolase (SAHH). Its binding prevents the hydrolysis of SAH, causing

SAH levels to rise, which subsequently shuts down vital methylation reactions in the cell.

Waste Disposal & Decontamination
Do not dispose of this compound down the drain.

Solid Waste:
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Vials, pipette tips, and contaminated gloves must be collected in a RCRA-compliant

hazardous waste container labeled "Toxic Organic Solids."

Disposal Method: High-temperature incineration (combustion > 1000°C) is the only

validated method to destroy the nucleoside core completely.

Liquid Waste:

Collect all solvent residues in a dedicated "Halogenated/Non-Halogenated Organic

Solvent" waste stream (depending on DMSO/water content).

Spill Cleanup:

Small Powder Spill: Cover with a wet paper towel (to prevent dust), wipe up, and place in

hazardous waste. Clean area with 10% bleach solution followed by water.

Note: Bleach helps oxidize the ribose ring, aiding in degradation, though incineration

remains the primary disposal route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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